{5-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-2-furyl}methanol

• IUPAC Name: (2-butyl-2,5-dihydropyrrol-1-yl)-[5-(hydroxymethyl)furan-2-yl]methanone
• InChI: InChI=1S/C14H19NO3/c1-2-3-5-11-6-4-9-15(11)14(17)13-8-7-12(10-16)18-13/h4,6-8,11,16H,2-3,5,9-10H2,1H3
• InChI Key: VUCFPEGTBUHTCB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1C=CCN1C(=O)C2=CC=C(O2)CO
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

{5-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-2-furyl}methanol, also known as BCM-95, is a natural compound that has gained significant attention in the scientific community due to its potential therapeutic benefits. BCM-95 is a combination of curcuminoids and essential oils extracted from turmeric.

Mechanism of Action

The mechanism of action of {5-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-2-furyl}methanol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and the growth of cancer cells. This compound has also been shown to increase the levels of certain neurotransmitters in the brain, which may help to improve mood and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, which may help to reduce the risk of chronic diseases such as heart disease and cancer. This compound has also been shown to have antioxidant properties, which may help to protect against oxidative damage caused by free radicals. Additionally, this compound has been shown to increase the levels of certain neurotransmitters in the brain, which may help to improve mood and cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using {5-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-2-furyl}methanol in lab experiments is that it is a natural compound that is relatively safe to use. However, one of the limitations is that it can be difficult to obtain high-quality this compound for research purposes.

Future Directions

There are a number of future directions for research on {5-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-2-furyl}methanol. One area of interest is its potential use in treating depression and other neurological disorders. Another area of interest is its potential use in treating cancer, as it has been shown to have anti-cancer properties. Additionally, further research is needed to better understand the mechanism of action of this compound and how it can be used to improve health outcomes.

Synthesis Methods

{5-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-2-furyl}methanol is synthesized by combining curcuminoids and essential oils extracted from turmeric. The process involves extracting curcuminoids from turmeric using an organic solvent, followed by the addition of essential oils. The mixture is then heated and stirred to form this compound.

Scientific Research Applications

{5-[(2-butyl-2,5-dihydro-1H-pyrrol-1-yl)carbonyl]-2-furyl}methanol has been extensively studied for its potential therapeutic benefits. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. This compound has also been studied for its potential use in treating depression, Alzheimer's disease, and other neurological disorders.